Cas no 477861-88-4 (7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine)

• Product Name: 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine
• CAS No: 477861-88-4
• MF: C₁₅H₁₀Cl₃N₃
• MW: 338.618999958038
• CID: 5745831
• PubChem ID: 1490531
• Update Time: 2025-05-20

7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005080976
• 477861-88-4
• Oprea1_490765
• 7-chloro-N-(3,4-dichlorobenzyl)-4-quinazolinamine
• 12N-816
• 7-chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine
• N-(7-CHLORO-4-QUINAZOLINYL)-N-(3,4-DICHLOROBENZYL)AMINE
• 4-Quinazolinamine, 7-chloro-N-[(3,4-dichlorophenyl)methyl]-
• 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine

• Inchi： 1S/C15H10Cl3N3/c16-10-2-3-11-14(6-10)20-8-21-15(11)19-7-9-1-4-12(17)13(18)5-9/h1-6,8H,7H2,(H,19,20,21)
• InChI Key： CRZSWRVOVGHGKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NCC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 336.994030g/mol
• Monoisotopic Mass: 336.994030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine

7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine: A Comprehensive Overview

The compound 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine (CAS No. 477861-88-4) is a highly specialized organic molecule belonging to the class of quinazoline derivatives. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of chlorine substituents at specific positions in this molecule significantly influences its chemical properties, biological activity, and pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the potential of quinazoline derivatives as promising candidates for drug development. The 7-chloro substitution in this compound contributes to its stability and enhances its ability to interact with biological targets such as protein kinases, which are often implicated in various diseases, including cancer and inflammatory disorders. The (3,4-dichlorophenyl)methyl group attached to the nitrogen atom further modulates the molecule's electronic properties, making it a versatile scaffold for exploring novel therapeutic applications.

One of the most notable areas of research involving this compound is its anticancer activity. Studies have demonstrated that 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine exhibits potent inhibitory effects against several cancer cell lines by targeting key enzymes involved in cell proliferation and survival pathways. For instance, its ability to inhibit cyclin-dependent kinases (CDKs) has been extensively studied, providing insights into its potential role in chemotherapy.

In addition to its anticancer properties, this compound has shown promise in anti-inflammatory and antimicrobial research. The chlorine atoms in the molecule contribute to its hydrophobicity, which enhances its ability to penetrate cellular membranes and interact with bacterial or viral targets. Recent studies have explored its efficacy against multidrug-resistant bacterial strains, underscoring its potential as a novel antimicrobial agent.

The synthesis of 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its safe use in pharmaceutical applications. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for eco-friendly drug development.

In conclusion, 7-Chloro-N-[(3,4-dichlorophenyl)methyl]quinazolin-4-amine represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and diverse biological activities make it a valuable tool for exploring innovative therapeutic strategies across various disease states. As research continues to unfold, this compound holds immense potential for contributing to the development of next-generation medications.